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melibiouronic acid melibiouronic acid
Brand Name: Vulcanchem
CAS No.: 109280-58-2
VCID: VC0020001
InChI: InChI=1S/C12H20O12/c13-1-3(14)5(16)6(17)4(15)2-23-12-9(20)7(18)8(19)10(24-12)11(21)22/h1,3-10,12,14-20H,2H2,(H,21,22)/t3-,4+,5+,6+,7-,8+,9+,10-,12-/m0/s1
SMILES: C(C(C(C(C(C=O)O)O)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Molecular Formula: C12H20O12
Molecular Weight: 356.28 g/mol

melibiouronic acid

CAS No.: 109280-58-2

Main Products

VCID: VC0020001

Molecular Formula: C12H20O12

Molecular Weight: 356.28 g/mol

melibiouronic acid - 109280-58-2

CAS No. 109280-58-2
Product Name melibiouronic acid
Molecular Formula C12H20O12
Molecular Weight 356.28 g/mol
IUPAC Name (2S,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexoxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C12H20O12/c13-1-3(14)5(16)6(17)4(15)2-23-12-9(20)7(18)8(19)10(24-12)11(21)22/h1,3-10,12,14-20H,2H2,(H,21,22)/t3-,4+,5+,6+,7-,8+,9+,10-,12-/m0/s1
Standard InChIKey NBTUEARNKVTGKY-RBAZEOKYSA-N
Isomeric SMILES C([C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)C(=O)O)O)O)O
SMILES C(C(C(C(C(C=O)O)O)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Canonical SMILES C(C(C(C(C(C=O)O)O)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Synonyms melibiouronic acid
O-(galactopyranosyluronic acid)-(1-6)glucose
PubChem Compound 196628
Last Modified Nov 11 2021
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